Cas no 2138080-72-3 (5-chloro-2-(2-methylpropyl)pyridine-4-carbonitrile)

• Product Name: 5-chloro-2-(2-methylpropyl)pyridine-4-carbonitrile
• CAS No: 2138080-72-3
• MF: C₁₀H₁₁ClN₂
• MW: 194.660741090775
• CID: 6394776
• PubChem ID: 165960426
• Update Time: 2025-05-21

5-chloro-2-(2-methylpropyl)pyridine-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-chloro-2-(2-methylpropyl)pyridine-4-carbonitrile
• EN300-1178614
• 2138080-72-3

• Inchi： 1S/C10H11ClN2/c1-7(2)3-9-4-8(5-12)10(11)6-13-9/h4,6-7H,3H2,1-2H3
• InChI Key： YIULRSDOWSOZOU-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C=C1C#N)CC(C)C

Computed Properties

• Exact Mass: 194.0610761g/mol
• Monoisotopic Mass: 194.0610761g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 36.7Ų

Additional information on 5-chloro-2-(2-methylpropyl)pyridine-4-carbonitrile

5-Chloro-2-(2-Methylpropyl)Pyridine-4-Carbonitrile: A Comprehensive Overview

5-Chloro-2-(2-methylpropyl)pyridine-4-carbonitrile, also known by its CAS number 2138080-72-3, is a compound of significant interest in the fields of organic chemistry and materials science. This compound belongs to the class of pyridine derivatives, which are widely studied due to their unique electronic properties and potential applications in various industries. The structure of this compound is characterized by a pyridine ring substituted with a chlorine atom at position 5, a 2-methylpropyl group at position 2, and a cyano group at position 4. These substituents contribute to its distinct chemical behavior and reactivity.

The synthesis of 5-chloro-2-(2-methylpropyl)pyridine-4-carbonitrile typically involves multi-step organic reactions, including nucleophilic substitutions, eliminations, and possibly coupling reactions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of such compounds. For instance, the use of transition metal catalysts, such as palladium complexes, has been reported to facilitate the formation of pyridine derivatives with high yields and purity. These methods not only enhance the scalability of production but also reduce environmental impact by minimizing waste generation.

The physical properties of 5-chloro-2-(2-methylpropyl)pyridine-4-carbonitrile are influenced by its molecular structure. The presence of electron-withdrawing groups like the cyano group at position 4 increases the overall polarity of the molecule, while the bulky 2-methylpropyl group at position 2 imparts steric hindrance. This combination results in a compound with moderate solubility in organic solvents and a melting point that is typical for such heterocyclic compounds. The compound's stability under various conditions has been extensively studied, with results indicating good thermal stability up to certain temperatures, making it suitable for applications that require heat resistance.

In terms of applications, 5-chloro-2-(2-methylpropyl)pyridine-4-carbonitrile has shown promise in several areas. One notable application is in the field of electronics, where pyridine derivatives are used as precursors for the synthesis of advanced materials such as conductive polymers and metal-organic frameworks (MOFs). The cyano group's ability to coordinate with metal ions makes this compound particularly useful in MOF synthesis, where it can serve as a ligand to form stable metal complexes with desired porosity and functionality.

Another area where this compound has garnered attention is in pharmaceutical research. Pyridine derivatives are often explored as potential drug candidates due to their ability to interact with biological molecules such as enzymes and receptors. The substitution pattern in 5-chloro-2-(2-methylpropyl)pyridine-4-carbonitrile provides opportunities for fine-tuning its pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME). Recent studies have investigated its potential as an inhibitor for certain enzyme targets associated with diseases like cancer and neurodegenerative disorders.

The environmental impact of 5-chloro-2-(methylpropyl)pyridine-4-carbonitrile has also been a subject of research. Assessments on its biodegradability and toxicity have been conducted to ensure its safe handling and disposal. Results indicate that under controlled conditions, the compound undergoes gradual degradation through microbial action or abiotic processes, reducing its persistence in the environment. However, further studies are required to fully understand its long-term ecological effects.

In conclusion, 5-chloro-2-(methylpropyl)pyridine-4-carbonitrile, CAS number 2138080-72-3, is a versatile compound with diverse applications across multiple disciplines. Its unique structure endows it with properties that make it valuable in electronics, pharmaceuticals, and materials science. Ongoing research continues to uncover new insights into its synthesis methods, applications, and environmental behavior, ensuring its relevance in both academic and industrial settings.